hydroxy(oxo)manganese;manganese

• Molecular Formula: H2Mn3O4
• Molecular Weight: 230.828 g/mol
• IUPAC Name: hydroxy(oxo)manganese;manganese
• InChI: InChI=1S/3Mn.2H2O.2O/h;;;2*1H2;;/q;2*+1;;;;/p-2
• InChI Key: AMWRITDGCCNYAT-UHFFFAOYSA-L
• Canonical SMILES: O[Mn]=O.O[Mn]=O.[Mn]

Description

hydroxy(oxo)manganese;manganese is a chemical compound with a unique structure and properties that have garnered interest in various scientific fields

Chemical Reactions Analysis

hydroxy(oxo)manganese;manganese undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and specific solvents. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

hydroxy(oxo)manganese;manganese has a wide range of scientific research applications. In chemistry, it is used as a reagent in various reactions. In biology, it has potential applications in drug development and as a tool for studying biological processes. In medicine, it may be explored for its therapeutic potential. In industry, it can be used in the production of various materials and chemicals.

Mechanism of Action

The mechanism of action of hydroxy(oxo)manganese;manganese involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity, leading to various biological outcomes.

Comparison with Similar Compounds

hydroxy(oxo)manganese;manganese can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable structures and properties, but this compound stands out due to its specific applications and effects.

Synthesis routes and methods

Procedure details

In a similar test evaluation following the procedure described in the example above, calcium oxide based and calcium oxide-boric acid based pigments were prepared and evaluated for inhibitor efficiency. CaO.H3BO3.2Mn3O4 may also be written CaO.1/2B2O3.2Mn3O4 since boric acid is expected to lose a mole of water during the sintering operation. 68.6 Grams of manganomanganic oxide with a mean particle size of 2 microns were mixed with 8.4 grams of calcium oxide with a 2 micron particle size using a high intensity mixer. It was heated in a crucible at 600° C. for 1 hr. and then milled as in Example 1. Similarly a ratio of 1 mol of calcium oxide, 1 mol of boric acid, and 2 mols of manganomanganic oxide were prepared and sintered at 600° C. for 1 hr. 12.4 Grams of micronized boric acid (2 microns), 5.6 grams of calcium oxide and 45.7 grams of Mn3O4 were used during the sintering.